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Compound of Interest

Compound Name: Amantadine-d15

Cat. No.: B586517 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the commercial availability of

Amantadine-d15, a deuterated analog of Amantadine. This document is intended to assist

researchers, scientists, and drug development professionals in sourcing this stable isotope-

labeled compound for their studies. It includes a comparative summary of commercial

suppliers, their product specifications, and a general experimental workflow for its application

as an internal standard in quantitative analysis.

Commercial Suppliers and Product Specifications
Amantadine-d15 is available from a range of commercial suppliers, primarily as a research

chemical. The compound is offered in various purities and quantities, typically as a

hydrochloride salt. The following table summarizes the product specifications from several key

suppliers.
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Supplier
Product
Name

CAS
Number

Molecular
Formula

Purity
Available
Quantities

Santa Cruz

Biotechnolog

y

Amantadine-

d15

Hydrochloride

665-66-7

(unlabeled)
C₁₀H₃D₁₅ClN

Isotopic

Purity: 99%,

TLC: 98%[1]

Inquire

ChemScene
Amantadine-

d15
33830-10-3 C₁₀H₂D₁₅N ≥98% Inquire

MedchemExp

ress

Amantadine-

d15

hydrochloride

Not specified Not specified Not specified 1 mg[2]

MedChemEx

press

Amantadine-

d15
33830-10-3 Not specified 98.0%[3] 10 mg[3]

Clearsynth

Amantadine-

d15

Hydrochloride

33830-10-3 Not specified Not specified Inquire[4]

Veeprho
Amantadine-

D15
33830-10-3 Not specified Not specified Inquire

Achemtek

Amantadine-

D15

hydrochloride

33830-10-3 C₁₀H₂D₁₅N Not specified Inquire[5]

LGC

Standards

Amantadine-

d15

Hydrochloride

33830-10-3 C₁₀H₂D₁₅N
>95% (HPLC)

[6]

1 mg, 10

mg[6]

Ace

Therapeutics

Amantadine-

d15
Not specified Not specified ≥98.0%[7]

1 mg, 5 mg,

10 mg, 50

mg[7]

Experimental Protocol: Use as an Internal Standard
Amantadine-d15 is commonly employed as an internal standard (IS) in bioanalytical methods,

such as liquid chromatography-mass spectrometry (LC-MS) or gas chromatography-mass

spectrometry (GC-MS), for the quantification of Amantadine in biological matrices. The
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deuterated analog exhibits similar chemical and physical properties to the unlabeled drug, but

its increased mass allows for its distinct detection by a mass spectrometer.

Key Experimental Steps:
Preparation of Standard Solutions:

Prepare a stock solution of Amantadine-d15 in a suitable solvent (e.g., methanol, water)

at a known concentration (e.g., 1 mg/mL).

Prepare a series of working standard solutions by serially diluting the stock solution.

Prepare calibration standards and quality control (QC) samples by spiking the appropriate

biological matrix (e.g., plasma, urine) with known concentrations of unlabeled Amantadine

and a fixed concentration of Amantadine-d15 IS.

Sample Preparation:

To an aliquot of the biological sample, add the Amantadine-d15 IS solution.

Perform a sample extraction procedure to isolate the analyte and IS from the matrix.

Common techniques include protein precipitation, liquid-liquid extraction, or solid-phase

extraction.

Evaporate the organic solvent and reconstitute the residue in the mobile phase for LC-MS

analysis.

LC-MS/MS Analysis:

Inject the prepared sample into the LC-MS/MS system.

Develop a chromatographic method to separate Amantadine and Amantadine-d15 from

endogenous matrix components.

Optimize the mass spectrometer parameters for the detection of both the analyte and the

IS. This typically involves selecting specific precursor and product ion transitions in

multiple reaction monitoring (MRM) mode.
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Data Analysis:

Integrate the peak areas of the analyte and the IS.

Calculate the peak area ratio of the analyte to the IS.

Construct a calibration curve by plotting the peak area ratio against the concentration of

the calibration standards.

Determine the concentration of Amantadine in the unknown samples by interpolating their

peak area ratios from the calibration curve.

Experimental Workflow Diagram
The following diagram illustrates a typical workflow for the use of Amantadine-d15 as an

internal standard in a quantitative bioanalytical assay.
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Caption: Workflow for Amantadine quantification using Amantadine-d15 as an internal

standard.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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